4-Chloro-7-fluoro-4-vinylchroman

• Molecular Formula: C11H10ClFO
• Molecular Weight: 212.65 g/mol
• IUPAC Name: 4-chloro-4-ethenyl-7-fluoro-2,3-dihydrochromene
• InChI: InChI=1S/C11H10ClFO/c1-2-11(12)5-6-14-10-7-8(13)3-4-9(10)11/h2-4,7H,1,5-6H2
• InChI Key: UIZPANBSANRXFT-UHFFFAOYSA-N
• Canonical SMILES: C=CC1(CCOC2=C1C=CC(=C2)F)Cl

Description

4-Chloro-7-fluoro-4-vinylchroman is a useful research compound. Its molecular formula is C11H10ClFO and its molecular weight is 212.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Triethylamine (0.19 ml) was added to a solution of the compound 5-1 synthesized from 7-fluorochroman-4-one according to Example 4 (200 mg) in tetrahydrofuran (3.0 ml), cooled in an ice bath. A solution of methanesulfonyl chloride (177 mg) in tetrahydrofuran (2.0 ml) was added dropwise at the same temperature, followed by stirring for 1.5 hours. After confirming disappearance of the raw material, the reaction mixture was added to aqueous sodium bicarbonate to terminate the reaction. The aqueous layer was extracted with ethyl acetate. The aqueous layer was further extracted with ethyl acetate, and the combined organic layers were dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure to obtain the title compound (214 mg), which was used for the next reaction as a crude product.